Cas no 1502699-50-4 (2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one
• CAS No: 1502699-50-4
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4972928
• Update Time: 2025-10-24

2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO2/c1-3-15-10-5-4-8(6-9(10)13)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： VWUTWIIZOCANLB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)Cl)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one

2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one: A Comprehensive Overview

2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one, also known by its CAS number 1502699-50-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its bromine atom and ethoxy group, has garnered attention due to its unique chemical properties and potential uses in drug discovery, material science, and synthetic chemistry. Recent studies have highlighted its role in the development of bioactive molecules and its ability to participate in various chemical transformations, making it a valuable compound in modern research.

The molecular structure of 2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one consists of a propanone backbone with a bromine atom at the second position and a substituted phenyl group at the first position. The phenyl ring is further substituted with a chlorine atom at the third position and an ethoxy group at the fourth position. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which influence its reactivity and stability. The compound's molecular formula is C₁₂H₁₃BrClO₂, and its molecular weight is approximately 308.67 g/mol.

In terms of synthesis, 2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one can be prepared through various methods, including nucleophilic substitution reactions and Friedel-Crafts acylation. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing reaction times and enhancing yields. For instance, the use of transition metal catalysts such as palladium has been reported to facilitate coupling reactions involving this compound, leading to the formation of complex aromatic systems.

The compound's applications are diverse. In medicinal chemistry, it has been explored as a potential lead molecule for anti-inflammatory and anticancer agents. Its ability to modulate cellular signaling pathways makes it a promising candidate for drug development. Additionally, in material science, it has been utilized as a precursor for the synthesis of advanced polymers and high-performance materials. The presence of bromine and chlorine atoms allows for easy functionalization, enabling the creation of tailor-made materials with specific properties.

Recent studies have also focused on the environmental impact of 2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications.

In conclusion, 2-Bromo-1-(3-chloro-4-ethoxyphenyl)propan-1-one, with its unique structure and versatile properties, continues to be a subject of interest in both academic and industrial settings. Its role in drug discovery, material science, and chemical synthesis underscores its importance as a valuable compound in modern chemistry.